Cas no 2680674-37-5 (Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680674-37-5
• MF: C₁₇H₁₅BrClNO₂
• MW: 380.663502931595
• CID: 5620423
• PubChem ID: 165922972
• Update Time: 2025-11-01

Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301895
• 2680674-37-5
• benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C17H15BrClNO2/c18-14-9-8-13-7-4-10-20(16(13)15(14)19)17(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,8-9H,4,7,10-11H2
• InChI Key： BZARWLCZVZJBQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)N(C(=O)OCC1C=CC=CC=1)CCC2

Computed Properties

• Exact Mass: 378.99747g/mol
• Monoisotopic Mass: 378.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680674-37-5): A Comprehensive Overview

Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate, identified by its CAS number 2680674-37-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of bromo and chloro substituents, make it a valuable scaffold for further chemical modifications and drug development.

The< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate molecule exhibits a complex arrangement of functional groups that contribute to its unique chemical properties. The benzyl moiety at the carboxyl position enhances its solubility and reactivity, while the bromo and chloro substituents at the 7th and 8th positions provide sites for selective functionalization. These features have made it a versatile intermediate in synthetic chemistry and a promising candidate for exploring new pharmacological targets.

Recent advancements in drug discovery have highlighted the importance of tetrahydroquinoline derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds within this class can interact with multiple biological pathways, making them attractive for developing treatments against infectious diseases, neurological disorders, and cancer. The< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680674-37-5) has been investigated for its potential to modulate these pathways through its unique structural framework.

One of the most compelling aspects of this compound is its ability to serve as a precursor for more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced biological activity. For instance, modifications at the bromo and chloro positions have led to derivatives with improved binding affinity to specific enzymes and receptors. These findings underscore the importance of< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate as a building block in medicinal chemistry.

The synthesis of< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the tetrahydroquinoline core through cyclization reactions. Subsequent functionalization steps introduce the bromo and chloro substituents at strategic positions. The final step involves coupling the benzyl group to the carboxyl position via esterification or similar reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

Evaluation of< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate in preclinical studies has revealed promising results regarding its pharmacological profile. Initial assays have shown activity against certain cancer cell lines due to its ability to inhibit key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest potential applications in treating infectious diseases by targeting bacterial enzymes essential for survival. These findings warrant further investigation into its therapeutic potential.

The structural versatility of< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680674-37-5) also makes it an attractive candidate for developing drug candidates with improved pharmacokinetic properties. By fine-tuning its chemical structure, researchers aim to enhance factors such as bioavailability, metabolic stability, and tissue distribution. These efforts are crucial for translating promising preclinical findings into effective clinical treatments.

In conclusion,< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its role as a versatile intermediate and potential therapeutic agent positions it as a cornerstone in ongoing drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives,< strong>Benzyl 7-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate is poised to make substantial contributions to modern medicine.